N-methyl-3-[6-(oxan-4-ylamino)imidazo[1,2-b]pyridazin-3-yl]benzamide

• IUPAC Name: N-methyl-3-[6-(oxan-4-ylamino)imidazo[1,2-b]pyridazin-3-yl]benzamide
• InChI: InChI=1S/C19H21N5O2/c1-20-19(25)14-4-2-3-13(11-14)16-12-21-18-6-5-17(23-24(16)18)22-15-7-9-26-10-8-15/h2-6,11-12,15H,7-10H2,1H3,(H,20,25)(H,22,23)
• InChI Key: XYYYJXDHYWXCAS-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=CC(=C1)C2=CN=C3N2N=C(C=C3)NC4CCOCC4
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol
• CAS No.: 1012345-31-1

Description

“N-methyl-3-[6-(oxan-4-ylamino)imidazo[1,2-b]pyridazin-3-yl]benzamide” is a compound that has been studied for its potential therapeutic applications. It is an imidazo[1,2-b]pyridazine-containing compound.

Synthesis Analysis

The synthesis of this compound involves the reaction of 3-bromo-6-chloroimidazo[1,2-b]pyridazine with an appropriate amine in n-propanol. The reaction is carried out in a sealed tube at 150°C overnight.

Molecular Structure Analysis

The molecular structure of this compound includes a benzamide group attached to an imidazo[1,2-b]pyridazine ring, which is further substituted with a methyl group and an oxan-4-ylamino group.

Scientific Research Applications

Synthesis and Structural Analogues

Research has focused on synthesizing various imidazo[1,2-a]pyridines and related compounds due to their significant biological activities. For instance, Hamdouchi et al. (1999) described the synthesis of a novel class of inhibitors for human rhinovirus, highlighting the structural relation to Enviroxime and the importance of the imidazo ring construction starting from aminopyridine (Hamdouchi et al., 1999). Similarly, Morgan et al. (1990) synthesized N-substituted imidazolylbenzamides demonstrating their potential as selective class III agents for cardiac electrophysiological activity (Morgan et al., 1990).

Biological Activities and Applications

The imidazo[1,2-a]pyrimidine moiety, as part of the chemical structure of interest, has been extensively studied for its potential in addressing various health conditions. For example, Linton et al. (2011) investigated the systematic structure modifications of imidazo[1,2-a]pyrimidine to reduce metabolism mediated by aldehyde oxidase, focusing on its role as a full antagonist of the androgen receptor in prostate cancer treatment (Linton et al., 2011). Starrett et al. (1989) synthesized new imidazo[1,2-a]pyridines as potential antiulcer agents, revealing their cytoprotective properties (Starrett et al., 1989).

Medicinal Chemistry and Drug Development

The research also extends to the development of novel therapeutic agents. Clark et al. (1995) prepared new imidazotetrazinones and related bicyclic heterocycles, exploring the mode of action of the antitumor drug temozolomide, which underscores the therapeutic potential of imidazo[1,2-b]pyridazine derivatives (Clark et al., 1995).

Mechanism of Action

The compound has been studied for its inhibitory effects on TAK1, a kinase that is upregulated and overexpressed in multiple myeloma. The compound has shown to inhibit TAK1 at nanomolar concentrations.